(S)-2-(3,4-Difluorophenyl)oxirane
Overview
Description
(S)-2-(3,4-Difluorophenyl)oxirane, also known as DFPO, is a chiral epoxide that has gained significant attention in the field of organic synthesis and medicinal chemistry. It is a versatile building block that can be used to synthesize a variety of compounds with potential biological activities.
Scientific Research Applications
Synthesis of Antifungal Agents : A study by Miyauchi and Ohashi (1995) explored the synthesis of SM-9164, a biologically active enantiomer of the antifungal agent SM-8668, using a new optical resolution method that involved (S)-2-(3,4-Difluorophenyl)oxirane (Miyauchi & Ohashi, 1995). Additionally, Tasaka et al. (1993) synthesized optically active oxiranes, including (S)-2-(3,4-Difluorophenyl)oxirane, for the development of antifungal azoles with potent antifungal activity (Tasaka et al., 1993).
Polymer Chemistry : Merlani et al. (2015) used 2-Methoxycarbonyl-3-(3,4-dimethoxyphenyl)oxirane in a cationic polymerization process to create polymers with potential intramolecular charge transfer interactions. This study highlights the utility of substituted oxiranes in polymer chemistry (Merlani et al., 2015).
Synthesis of Hypoglycemic Agents : Eistetter and Wolf (1982) synthesized 2-(phenylalkyl)oxirane-2-carboxylic acids, which showed remarkable blood glucose lowering activities in rats. This indicates the potential of oxirane derivatives in the synthesis of hypoglycemic agents (Eistetter & Wolf, 1982).
Crystallographic Characterization : Patel, Talele, and Fronczek (2009) provided a detailed crystallographic characterization of a related compound, 1-((2-(2,4-Difluorophenyl)oxiran-2-yl)methyl)-1H-1,2,4-triazole, crucial for the synthesis of azole antifungal drugs (Patel et al., 2009).
Chiral Resolution Reagents : Rodríguez-Escrich et al. (2005) discussed the use of (S)-2-[(R)-Fluoro(phenyl)methyl]oxirane as a versatile reagent for determining the enantiomeric excess of α-chiral amines, highlighting its utility in stereochemical analysis (Rodríguez-Escrich et al., 2005).
properties
IUPAC Name |
(2S)-2-(3,4-difluorophenyl)oxirane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F2O/c9-6-2-1-5(3-7(6)10)8-4-11-8/h1-3,8H,4H2/t8-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNJRFWWCCAHSRB-MRVPVSSYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(O1)C2=CC(=C(C=C2)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](O1)C2=CC(=C(C=C2)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50652710 |
Source
|
| Record name | (2S)-2-(3,4-Difluorophenyl)oxirane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50652710 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-2-(3,4-Difluorophenyl)oxirane | |
CAS RN |
1006376-63-1 |
Source
|
| Record name | (2S)-2-(3,4-Difluorophenyl)oxirane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1006376-63-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2S)-2-(3,4-Difluorophenyl)oxirane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50652710 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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